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An In-depth Technical Guide to Neuropeptide F (NPF) Gene Identification and Sequence

Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neuropeptide F (NPF) is the invertebrate homolog of the vertebrate Neuropeptide Y (NPY), a

highly conserved 36-amino acid neuromodulator.[1][2] NPF plays a crucial role in a wide array

of physiological and behavioral processes, including the regulation of feeding, sleep-wake

behavior, alcohol sensitivity, and cardiac activity.[3][4][5][6] The NPF signaling system,

comprising the NPF peptide and its G protein-coupled receptor (NPFR), presents a significant

target for research and potential therapeutic intervention in areas ranging from metabolic

disorders to addiction.[3][7][8] This guide provides a comprehensive overview of the

methodologies for identifying and analyzing NPF genes, detailing experimental protocols and

presenting key data for researchers in the field.
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The NPF signaling pathway is initiated by the binding of the NPF peptide to its cognate

receptor, NPFR1 (also known as NPFFR1 or GPR147 in some contexts), a member of the G

protein-coupled receptor (GPCR) superfamily.[2][3][7][9] This interaction triggers intracellular

signaling cascades that modulate neuronal activity and, consequently, behavior and physiology.

In Drosophila, this system has been shown to acutely mediate sensitivity to ethanol sedation.[3]

[9] Activation of NPF signaling in the brain promotes wakefulness and feeding, suggesting NPF

acts as a hunger signal.[6]

Below is a diagram illustrating the generalized NPF signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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